Cas no 2228926-73-4 (tert-butyl 4-(2-amino-2-methylpropyl)-1H-imidazole-1-carboxylate)

• Product Name: tert-butyl 4-(2-amino-2-methylpropyl)-1H-imidazole-1-carboxylate
• CAS No: 2228926-73-4
• MF: C₁₂H₂₁N₃O₂
• MW: 239.314042806625
• CID: 6365008
• PubChem ID: 165656503
• Update Time: 2025-08-05

tert-butyl 4-(2-amino-2-methylpropyl)-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2-amino-2-methylpropyl)-1H-imidazole-1-carboxylate
• EN300-1895692
• 2228926-73-4

• Inchi： 1S/C12H21N3O2/c1-11(2,3)17-10(16)15-7-9(14-8-15)6-12(4,5)13/h7-8H,6,13H2,1-5H3
• InChI Key： WJYAQWUWPBSGBK-UHFFFAOYSA-N
• SMILES： O(C(N1C=NC(=C1)CC(C)(C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 239.16337692g/mol
• Monoisotopic Mass: 239.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.1Ų

Additional information on tert-butyl 4-(2-amino-2-methylpropyl)-1H-imidazole-1-carboxylate

Introduction to Tert-butyl 4-(2-amino-2-methylpropyl)-1H-imidazole-1-carboxylate (CAS No. 2228926-73-4)

Tert-butyl 4-(2-amino-2-methylpropyl)-1H-imidazole-1-carboxylate, with the CAS number 2228926-73-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the imidazole carboxylate class, which is well-known for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group and an N-substituted amino side chain, contribute to its unique chemical properties and reactivity.

In recent years, there has been a growing interest in imidazole derivatives due to their role as key intermediates in the synthesis of various bioactive molecules. The tert-butyl group in tert-butyl 4-(2-amino-2-methylpropyl)-1H-imidazole-1-carboxylate enhances the stability of the molecule and influences its solubility and metabolic pathways. The N-substituted amino side chain, on the other hand, provides a site for further functionalization, making it a valuable building block for drug design.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Research has shown that imidazole carboxylates can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of atoms in tert-butyl 4-(2-amino-2-methylpropyl)-1H-imidazole-1-carboxylate may contribute to its ability to interact with biological targets, thereby modulating cellular processes.

Recent studies have highlighted the importance of imidazole derivatives in drug discovery. For instance, researchers have demonstrated that certain imidazole carboxylates can inhibit the activity of specific enzymes involved in cancer cell proliferation. The tert-butyl group and the N-substituted amino side chain in this compound may play a crucial role in binding to these enzymes, thereby disrupting their function. This finding underscores the potential of tert-butyl 4-(2-amino-2-methylpropyl)-1H-imidazole-1-carboxylate as a lead compound for further drug development.

The synthesis of tert-butyl 4-(2-amino-2-methylpropyl)-1H-imidazole-1-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The presence of sensitive functional groups necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are often employed to achieve the desired product.

In addition to its potential therapeutic applications, tert-butyl 4-(2-amino-2-methylpropyl)-1H-imidazole-1-carboxylate has also been explored as a key intermediate in the synthesis of more complex molecules. Its structural versatility allows for further modifications, enabling researchers to tailor its properties for specific applications. This flexibility makes it an invaluable tool in medicinal chemistry and chemical biology.

The pharmacokinetic properties of this compound are another area of interest. Understanding how it is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a drug candidate. Preliminary studies suggest that the tert-butyl group may influence its solubility and bioavailability, making it important to optimize these parameters for therapeutic efficacy.

The role of computational chemistry in studying tert-butyl 4-(2-amino-2-methylpropyl)-1H-imidazole-1-carboxylate cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at the atomic level. This information can guide experimental design and help identify potential lead compounds more efficiently. By leveraging computational methods, scientists can accelerate the drug discovery process and reduce costs associated with traditional trial-and-error approaches.

The future prospects for tert-butyl 4-(2-amino-2-methylpropyl)-1H-imidazole-1-carboxylate are promising. As research continues to uncover new biological activities and synthetic strategies, this compound is likely to play an increasingly important role in pharmaceutical development. Its unique structural features make it a versatile tool for drug design, offering opportunities for innovation across multiple therapeutic areas.

In conclusion, tert-butyl 4-(2-amino-2-methylpropyl)-1H-imidazole-1-carboxylate (CAS No. 2228926-73-4) is a fascinating compound with significant potential in pharmaceutical research. Its structural features, combined with recent advancements in synthetic chemistry and computational biology, make it a valuable asset for drug discovery efforts. As scientists continue to explore its properties and applications, we can expect to see exciting developments in the near future.